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Get Quote

Abstract
This document provides a detailed guide to the analytical methods for the comprehensive

characterization of 2-Morpholino-2-phenylacetic acid hydrochloride, a key intermediate in

pharmaceutical synthesis. Due to the limited availability of specific analytical monographs for

this compound, this application note synthesizes methodologies from analogous structures,

including phenylacetic acid derivatives and morpholine-containing compounds. A multi-

technique approach is presented, employing chromatography, spectroscopy, and thermal

analysis to ensure unambiguous identification, purity assessment, and stability evaluation. The

protocols outlined herein are designed to be robust and transferable, providing a solid

foundation for quality control and regulatory submissions.
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2-Morpholino-2-phenylacetic acid hydrochloride is a substituted amino acid derivative with

potential applications in medicinal chemistry and drug development. Its molecular structure,

featuring a chiral center, a phenyl ring, a morpholine moiety, and a carboxylic acid function,

presents a unique analytical challenge. Thorough characterization is paramount to ensure the

identity, purity, and stability of this compound, which are critical parameters for its use in further

synthetic steps or as a potential active pharmaceutical ingredient (API).

The hydrochloride salt form is often utilized to improve solubility and stability. This application

note outlines a logical and comprehensive workflow for the characterization of this specific salt

form.

Physicochemical Properties
A foundational understanding of the physicochemical properties of 2-Morpholino-2-
phenylacetic acid hydrochloride is essential for method development. While experimental

data for this specific compound is scarce, we can infer properties from its constituent parts and

related molecules.
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Property Estimated/Inferred Value Rationale/Source

Molecular Formula C₁₂H₁₅NO₃·HCl

Based on the structure of 2-

morpholino-2-phenylacetic

acid and its hydrochloride salt.

Molecular Weight 257.71 g/mol

Calculated from the molecular

formula. A related compound,

2-Morpholino-2-

phenylacetamide

hydrochloride, has a molecular

weight of 256.731 g/mol .[1]

Appearance
White to off-white crystalline

powder

Typical appearance for similar

organic acid hydrochlorides.[2]

[3]

Solubility

Soluble in water and polar

organic solvents (e.g.,

methanol, ethanol)

The hydrochloride salt and the

polar functional groups

(carboxylic acid, morpholine)

suggest aqueous solubility.

Phenylacetic acid has a water

solubility of 15 g/L.[4]

pKa
~2-3 (carboxylic acid), ~7-8

(morpholine nitrogen)

Estimated based on the pKa of

phenylacetic acid (4.31) and

protonated morpholine.[4] The

electron-withdrawing effect of

the protonated morpholine will

lower the pKa of the carboxylic

acid.

Analytical Workflow: A Multi-Pronged Approach
A combination of orthogonal analytical techniques is necessary for a complete characterization.

The proposed workflow ensures that all aspects of the molecule's identity and purity are

assessed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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